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Compound of Interest

Compound Name: TP0597850

Cat. No.: B10857105 Get Quote

Essential Safety and Handling Guide for TP0597850
This guide provides immediate safety, operational, and disposal information for researchers,

scientists, and drug development professionals handling TP0597850. Adherence to these

procedures is crucial for ensuring laboratory safety and maintaining the integrity of the

compound.

Quantitative Data Summary
The following table summarizes key quantitative data for TP0597850, a selective inhibitor of

MMP2.[1]

Property Value

Purity 99.09%

IC50 (MMP2) 0.22 nM

Ki (MMP2) 0.034 nM[2][3][4][5]

MMP2 Dissociation Half-life (t1/2) 265 min

Solubility in DMSO ≥ 2.5 mg/mL (2.73 mM)

Storage (Stock Solution)
-80°C for 6 months; -20°C for 1 month (protect

from light, under nitrogen)
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Personal Protective Equipment (PPE)
To ensure personal safety when handling TP0597850, the following personal protective

equipment is mandatory. A specialist should be consulted for complex operations.

Equipment Specification

Eye Protection Splash goggles.

Hand Protection Compatible chemical-resistant gloves.

Body Protection Full suit or lightweight protective clothing.

Respiratory Protection

A dust respirator is required. For situations with

potential for significant inhalation, a self-

contained breathing apparatus should be used.

Foot Protection Boots.

Operational and Disposal Plans
This section outlines the procedural, step-by-step guidance for the safe handling, storage, and

disposal of TP0597850.

Handling Procedures
Engineering Controls: If user operations generate dust, fume, or mist, use ventilation to keep

exposure to airborne contaminants below the exposure limit.

General Handling:

Keep away from heat and sources of ignition.

Do not breathe dust.

Wash hands thoroughly after handling and before eating, smoking, or using the lavatory.

Storage Protocols
Container: Keep the container tightly closed.
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Conditions: Store in a cool, well-ventilated place away from strong oxidizing reagents.

Stock Solutions: Once prepared, aliquot and store solutions to prevent inactivation from

repeated freeze-thaw cycles.

Store at -80°C for up to 6 months.

Store at -20°C for up to 1 month.

Protect from light and store under a nitrogen atmosphere.

Accidental Release Measures
Small Spill: Use appropriate tools to carefully place the spilled solid into a convenient waste

disposal container.

Large Spill: Use a shovel to transfer the spilled material into a suitable waste disposal

container.

Personal Precautions: In the event of a spill, wear full PPE, including splash goggles, a full

suit, dust respirator, boots, and gloves. A self-contained breathing apparatus should be used

to avoid inhalation.

Disposal Plan
Waste Residues: Dispose of waste material in a convenient and sealed waste disposal

container.

Regulations: It is important to note that this product and its degradation products are not

considered toxic. However, always dispose of chemical waste in accordance with local,

state, and federal regulations.

Experimental Protocols
Solution Preparation
The following protocols can be used to prepare a 2.5 mg/mL solution of TP0597850. If

precipitation or phase separation occurs, gentle heating and/or sonication can be used to aid

dissolution.
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Protocol 1 (Aqueous System):

Add solvents in the following order: 10% DMSO, 40% PEG300, 5% Tween-80, and 45%

Saline.

Protocol 2 (Cyclodextrin-based):

Add solvents in the following order: 10% DMSO and 90% (20% SBE-β-CD in Saline).

Protocol 3 (Oil-based):

Add solvents in the following order: 10% DMSO and 90% Corn Oil.

Example Preparation of 1 mL Working Solution (using Protocol 1):

To 400 µL of PEG300, add 100 µL of a 25.0 mg/mL DMSO stock solution and mix evenly.

Add 50 µL of Tween-80 and mix evenly.

Add 450 µL of Saline to adjust the final volume to 1 mL.

Visual Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of TP0597850, from

initial preparation to final disposal.
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Caption: Safe handling workflow for TP0597850.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b10857105?utm_src=pdf-body-img
https://www.benchchem.com/product/b10857105?utm_src=pdf-body
https://www.benchchem.com/product/b10857105?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/tp0597850.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10857105?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. Collection - Discovery of TP0597850: A Selective, Chemically Stable, and Slow Tight-
Binding Matrix Metalloproteinaseâ��2 Inhibitor with a Phenylbenzamideâ��Pentapeptide
Hybrid Scaffold - Journal of Medicinal Chemistry - Figshare [figshare.com]

3. Discovery of TP0597850: A Selective, Chemically Stable, and Slow Tight-Binding Matrix
Metalloproteinase-2 Inhibitor with a Phenylbenzamide-Pentapeptide Hybrid Scaffold -
PubMed [pubmed.ncbi.nlm.nih.gov]

4. pubs.acs.org [pubs.acs.org]

5. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Personal protective equipment for handling
TP0597850]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10857105#personal-protective-equipment-for-
handling-tp0597850]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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